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Compound of Interest

Compound Name: Norcarane
CAS No.: 14214-86-9
Cat. No.: B1213215
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate, essential safety and logistical information for
handling Norcarane (also known as Bicyclo[4.1.0]heptane), including detailed personal
protective equipment (PPE) protocols, operational plans for disposal, and emergency
procedures.

Hazard Summary

Norcarane is a colorless liquid that presents several hazards. It is harmful if swallowed, causes
skin irritation, and can result in serious eye irritation. Inhalation may also lead to respiratory
irritation. Adherence to the following safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to Norcarane.
The following table summarizes the recommended PPE for various laboratory operations
involving this chemical.
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PPE Category

Item

Specification and Remarks

Hand Protection

Chemical-resistant gloves

For incidental contact or splash
protection, Nitrile gloves
(minimum 5-mil thickness) are
recommended. For prolonged
or immersive contact, Butyl
rubber or Viton™ gloves offer
superior resistance. Always
inspect gloves for integrity
before use and replace them

immediately if contaminated.[1]

[21(3][41[5]

Eye and Face Protection

Safety glasses with side

shields or Goggles

To protect against splashes,
safety glasses with side
shields are the minimum
requirement. For procedures
with a higher risk of splashing,
chemical safety goggles

should be worn.[6]

Face shield

A face shield must be worn in
conjunction with safety glasses
or goggles during procedures
with a significant risk of
splashing or aerosolization,
such as when transferring

large volumes.

Respiratory Protection

NIOSH-approved air-purifying
respirator

For procedures that may
generate vapors or aerosols, a
half-mask or full-face respirator
equipped with NIOSH-
approved organic vapor (OV)
cartridges is required.[6][7][8]
[91[10]
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A standard laboratory coat
should be worn to protect
] personal clothing. For tasks
] Laboratory coat or Chemical- ] ] ]
Body Protection ] with a higher potential for
resistant apron _ _
splashes, a chemical-resistant
apron over the lab coat is

recommended.

Operational Plan: Disposal of Norcarane Waste

Proper disposal of Norcarane and contaminated materials is critical to ensure laboratory and
environmental safety. All Norcarane waste is considered hazardous.
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Step

Procedure

Key Considerations

1. Waste Segregation

Collect all Norcarane-
contaminated waste separately

from other waste streams.

This includes liquid Norcarane,
contaminated solvents, used
PPE (gloves, etc.), and spill

cleanup materials.

2. Container Selection

Use a designated, leak-proof,
and chemically compatible

waste container.

The container should be made
of a material that will not react
with or be degraded by
Norcarane. Clearly label the
container as "Hazardous

Waste: Norcarane".

3. Liquid Waste

Pour liquid waste directly into
the designated hazardous

waste container.

Do not overfill the container;
leave at least 10% headspace
to allow for vapor expansion.
Keep the container securely

closed when not in use.[11]

Place contaminated solid
waste (e.g., used gloves,

absorbent pads) in a sealed,

This double containment

4. Solid Waste _ minimizes the risk of vapor
heavy-duty plastic bag before
R . release and contact.
placing it in the solid
hazardous waste container.
Store the hazardous waste
o ) The storage area should be
container in a well-ventilated, o
5. Storage away from ignition sources and

designated satellite

accumulation area.

incompatible chemicals.

6. Final Disposal

Arrange for the disposal of the
hazardous waste through your
institution's Environmental
Health and Safety (EHS)

department.

Follow all institutional and local
regulations for hazardous
waste pickup and disposal.[11]
[12]

Emergency Procedures: Norcarane Spill
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In the event of a Norcarane spill, a prompt and systematic response is essential to ensure the
safety of all laboratory personnel. The following workflow outlines the necessary steps.

Immediate Actions

Evacuate Immediate Area & Alert Others

\ 4

Eliminate Ignition Sources

\ 4

Increase Ventilation (if safe)

Assess the Spill

\ 4

Assess Spill Size & Hazard

Small & Contained

Large or Uncontained

Minor Spill (<1L, contained) Major Spill (>1L or uncontained)

Proceed with Cleanup Activate Emergency Protocol
Cleanup Proced‘;re (Minor Spill) Emergency Resp"nse (Major Spill)
Don Appropriate PPE Contact EHS/Emergency Services
\ 4 \ 4
Contain Spill with Absorbent Material Secure the Area & Prevent Entry
A
Absorb Spill
\ 4

Collect & Bag Contaminated Material

Y

Decontaminate Spill Area

Y

Dispose of as Hazardous Waste
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Norcarane Spill Response Workflow

This structured approach ensures that all necessary safety precautions and procedural steps
are taken in the event of an accidental release of Norcarane. Always consult your institution's
specific safety protocols and the Safety Data Sheet (SDS) for Norcarane before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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